![molecular formula C17H14ClNO5S2 B3008785 3-chloro-N-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)-4-methoxybenzenesulfonamide CAS No. 1797141-12-8](/img/structure/B3008785.png)
3-chloro-N-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)-4-methoxybenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound 3-chloro-N-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)-4-methoxybenzenesulfonamide is a complex molecule that likely exhibits a range of biological activities due to the presence of multiple functional groups. These include a furan ring, a thiophene ring, a sulfonamide group, and chloro and methoxy substituents. While the provided papers do not directly discuss this compound, they do provide insights into related chemical structures and their properties, which can be used to infer potential characteristics of the compound .
Synthesis Analysis
The synthesis of related sulfonamide compounds is detailed in the first paper, where a series of benzenesulfonamides were synthesized starting from substituted benzaldehydes and 4-hydrazinobenzenesulfonamide . Although the exact method for synthesizing 3-chloro-N-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)-4-methoxybenzenesulfonamide is not provided, similar synthetic routes could potentially be employed, involving the formation of key intermediates followed by the introduction of the appropriate substituents.
Molecular Structure Analysis
The third paper provides information on the crystal structure of a related compound, 3-chloro-4-(dibenzylamino)-5-methoxy-2(5H)-furanone . This compound was characterized using various techniques, including X-ray diffraction, which revealed its orthorhombic system and space group. By analogy, 3-chloro-N-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)-4-methoxybenzenesulfonamide may also exhibit a complex crystal structure, with the potential for significant interactions between the planar rings and the sulfonamide group.
Chemical Reactions Analysis
The second paper discusses a chlorinating reagent, N-chloro-N-methoxybenzenesulfonamide, which is used to chlorinate various substrates including phenols and heteroarenes . This suggests that the chloro and methoxy groups in the compound of interest may be reactive under certain conditions, potentially undergoing substitution reactions or participating in the formation of new chemical bonds.
Physical and Chemical Properties Analysis
While the papers do not directly discuss the physical and chemical properties of 3-chloro-N-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)-4-methoxybenzenesulfonamide, the properties of similar compounds can provide some insights. For example, the presence of a sulfonamide group could confer solubility in water and the potential for hydrogen bonding, which could affect the compound's biological activity . The chloro and methoxy groups may influence the compound's reactivity and stability, as well as its ability to interact with biological targets .
Scientific Research Applications
Anticancer and Antifungal Activities
New benzenesulfonamides bearing the 2,5-disubstituted-1,3,4-oxadiazole moiety have been synthesized and evaluated for their anti-HIV and antifungal activities. This highlights the potential of sulfonamide derivatives in developing therapeutic agents against infectious diseases and cancer (Zareef et al., 2007).
Photodynamic Therapy for Cancer Treatment
Zinc phthalocyanine derivatives substituted with new benzenesulfonamide groups have shown remarkable potential as Type II photosensitizers for cancer treatment in photodynamic therapy. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them suitable for therapeutic applications (Pişkin, Canpolat, & Öztürk, 2020).
Structural Studies and Molecular Interactions
The study of isomorphous benzenesulfonamide crystal structures, determined by intermolecular interactions such as C-H...O, C-H...pi, and C-H...Cl, contributes to our understanding of the molecular packing and interaction patterns in solid-state chemistry. Such insights are crucial for the design of new materials and pharmaceutical compounds (Bats, Frost, & Hashmi, 2001).
Synthesis and Derivatization
The synthesis and derivatization of 4-arylsulfonylthiophene- and furan-2-sulfonamides, from their corresponding heterocycle via chlorosulfonation, highlight the versatility of sulfonamide compounds in chemical synthesis. These methodologies enable the generation of a variety of derivatives for further pharmacological and material science applications (Hartman & Halczenko, 1990).
Carbonic Anhydrase Inhibition
Dibenzenesulfonamides have been synthesized and shown to have anticancer effects by inducing apoptosis and autophagy pathways. Additionally, their inhibitory effects on carbonic anhydrase isoenzymes highlight their potential as therapeutic agents in cancer treatment (Gul et al., 2018).
Mechanism of Action
Target of Action
Similar compounds have been used in the development of anti-tubercular agents . These agents typically target the Mycobacterium tuberculosis H37Ra .
Mode of Action
It can be inferred from similar compounds that they interact with their targets, leading to inhibition of the target organism’s growth . The molecular interactions of these compounds in docking studies reveal their suitability for further development .
Biochemical Pathways
Similar compounds have been shown to exhibit significant activity against mycobacterium tuberculosis h37ra , suggesting that they may affect the biochemical pathways of this bacterium.
Result of Action
Similar compounds have shown significant inhibitory activity against mycobacterium tuberculosis h37ra , indicating that they may have a bacteriostatic or bactericidal effect.
properties
IUPAC Name |
3-chloro-N-[[5-(furan-2-carbonyl)thiophen-2-yl]methyl]-4-methoxybenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14ClNO5S2/c1-23-14-6-5-12(9-13(14)18)26(21,22)19-10-11-4-7-16(25-11)17(20)15-3-2-8-24-15/h2-9,19H,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GAGSGXHJAWJCTR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)NCC2=CC=C(S2)C(=O)C3=CC=CO3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14ClNO5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-N-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)-4-methoxybenzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.